Cas no 4384-99-0 (2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol)

2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol structure
4384-99-0 structure
Product name:2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
CAS No:4384-99-0
MF:C10H13NO3
MW:195.215122938156
MDL:MFCD03764435
CID:325319
PubChem ID:4066343

2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-6-methanol,a-(aminomethyl)-2,3-dihydro-
    • 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanol
    • 2-AMINO-1-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-6-YL)-ETHANOL
    • 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-aminoethanol
    • 2-Amino-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethanol
    • 2-amino-1-[2,3-dihydro-benzo[1,4]dioxin-6-yl]-ethanol
    • 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
    • DTXSID00398959
    • 2-amino-1-(2,3-dihydrobenzo[b] [1,4]dioxin-7-yl)ethanol
    • MFCD03764435
    • 2-amino-1-(2,3-dihydrobenzo[1,4]dioxin-6-yl)ethanol
    • 2-AMINO-1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-1-ETHANOL
    • 2-amino-1-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-ethanol, AldrichCPR
    • A826432
    • 2-Amino-1-(2,3-dihydro-benzo[1,4]dioxin-6-yl]-ethanol
    • SB37190
    • EN300-239528
    • FT-0635257
    • 2-azanyl-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanol
    • SCHEMBL19043557
    • AKOS022201356
    • F2189-0819
    • 2-Amino-1-(2,3-dihydrobenzo[1,4]dioxin-6-yl] ethanol
    • AKOS000123532
    • 4384-99-0
    • STL433406
    • DB-051173
    • MDL: MFCD03764435
    • Inchi: InChI=1S/C10H13NO3/c11-6-8(12)7-1-2-9-10(5-7)14-4-3-13-9/h1-2,5,8,12H,3-4,6,11H2
    • InChI Key: PNXFUGHWZSOHMC-UHFFFAOYSA-N
    • SMILES: NCC(O)C1=CC=C2OCCOC2=C1

Computed Properties

  • Exact Mass: 195.09000
  • Monoisotopic Mass: 195.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.7A^2
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.275
  • Boiling Point: 388.5°C at 760 mmHg
  • Flash Point: 188.8°C
  • Refractive Index: 1.589
  • PSA: 64.71000
  • LogP: 1.15020

2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
A597588-5mg
2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanol
4384-99-0
5mg
$ 65.00 2022-06-08
TRC
A597588-25mg
2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanol
4384-99-0
25mg
$ 185.00 2022-06-08
TRC
A597588-2.5mg
2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanol
4384-99-0
2.5mg
$ 50.00 2022-06-08
Enamine
EN300-239528-5g
2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
4384-99-0
5g
$2525.0 2023-09-15
SHENG KE LU SI SHENG WU JI SHU
sc-321461-500mg
2-Amino-1-(2,3-dihydro-benzo[1,4]dioxin-6-yl]-ethanol,
4384-99-0
500mg
¥4347.00 2023-09-05
Enamine
EN300-239528-1.0g
2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
4384-99-0 95%
1.0g
$871.0 2024-06-19
Enamine
EN300-239528-0.5g
2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
4384-99-0 95%
0.5g
$679.0 2024-06-19
Life Chemicals
F2189-0819-2.5g
2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
4384-99-0 95%+
2.5g
$1458.0 2023-09-06
Life Chemicals
F2189-0819-0.25g
2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
4384-99-0 95%+
0.25g
$657.0 2023-09-06
Life Chemicals
F2189-0819-0.5g
2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
4384-99-0 95%+
0.5g
$692.0 2023-09-06

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